Cas no 20638-07-7 (9,9-Bis(3-amino-4-hydroxyphenyl)fluorene)

• Product name: 9,9-Bis(3-amino-4-hydroxyphenyl)fluorene
• CAS No: 20638-07-7
• MF: C₂₅H₂₀N₂O₂
• MW: 380.4385
• MDL: MFCD08276305
• CID: 910174
• PubChem ID: 87558120

9,9-Bis(3-amino-4-hydroxyphenyl)fluorene Chemical and Physical Properties

Names and Identifiers

• 9,9-Bis(3-amino-4-hydroxyphenyl)fluorene
• 2-amino-4-[9-(3-amino-4-hydroxyphenyl)fluoren-9-yl]phenol
• 2,2'-Diamino-4,4'-(9-fluorenylidene)diphenol
• B2692
• 2,2'-Dihydroxy-5,5'-(9-fluorenylidene)dianiline
• 4,4'-(9H-Fluorene-9,9-diyl)bis(2-aminophenol)
• Phenol, 4,4'-(9H-fluoren-9-ylidene)bis[2-amino-
• NLGOBIIKXFNGQR-UHFFFAOYSA-N
• 9,9-bis(3-amino-4-hydroxy-phenyl)fluorene
• 4,4-(9H-Fluorene-9,9-diyl)bis(2-aminophenol)
• 2,2'-Dihydroxy-5,5'-(9-fluo
• 4,4'-(9H-fluorene-9,9-diyl) bis(2-aminophenol)
• DB-045317
• 2-amino-4-[9-(3-amino-4-hydroxyphenyl)-9H-fluoren-9-yl]phenol
• DTXSID20622824
• AS-67344
• 20638-07-7
• SB83697
• MFCD08276305
• AKOS015854589
• SCHEMBL1482551
• YSZC00007
• T70543

• MDL： MFCD08276305
• Inchi： 1S/C25H20N2O2/c26-21-13-15(9-11-23(21)28)25(16-10-12-24(29)22(27)14-16)19-7-3-1-5-17(19)18-6-2-4-8-20(18)25/h1-14,28-29H,26-27H2
• InChI Key： NLGOBIIKXFNGQR-UHFFFAOYSA-N
• SMILES： O([H])C1C([H])=C([H])C(=C([H])C=1N([H])[H])C1(C2C([H])=C([H])C(=C(C=2[H])N([H])[H])O[H])C2=C([H])C([H])=C([H])C([H])=C2C2=C([H])C([H])=C([H])C([H])=C12

Computed Properties

• Exact Mass: 380.15200
• Monoisotopic Mass: 380.152477885g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 29
• Rotatable Bond Count: 2
• Complexity: 533
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 92.5
• Tautomer Count: 13
• Surface Charge: 0
• XLogP3: 4.6

Experimental Properties

• Color/Form: Not determined
• PSA: 92.50000
• LogP: 5.78770
• Solubility: Not determined

9,9-Bis(3-amino-4-hydroxyphenyl)fluorene Security Information

• Symbol:
• Prompt：warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313

Related Categories

• Material Chemicals High Polymer Materials

Additional information on 9,9-Bis(3-amino-4-hydroxyphenyl)fluorene

9,9-Bis(3-amino-4-hydroxyphenyl)fluorene: A Comprehensive Overview

9,9-Bis(3-amino-4-hydroxyphenyl)fluorene, with the CAS registry number 20638-07-7, is a versatile aromatic compound that has garnered significant attention in the fields of materials science, electronics, and biotechnology. This compound is characterized by its unique structure, which combines a fluorene core with two 3-amino-4-hydroxyphenyl substituents. The fluorene moiety serves as a rigid and planar framework, while the amino and hydroxyl groups introduce functional versatility, making this compound highly suitable for a wide range of applications.

The synthesis of 9,9-Bis(3-amino-4-hydroxyphenyl)fluorene typically involves multi-step organic reactions, often utilizing coupling reactions such as the Suzuki-Miyaura coupling or nucleophilic aromatic substitution. These methods allow for precise control over the substitution pattern and ensure high purity of the final product. Recent advancements in catalytic systems have further enhanced the efficiency and scalability of these syntheses, making this compound more accessible for large-scale applications.

In terms of physical properties, 9,9-Bis(3-amino-4-hydroxyphenyl)fluorene exhibits strong fluorescence under UV light due to its conjugated π-system. This property has been exploited in various optical applications, including fluorescent sensors and bioimaging agents. The presence of amino and hydroxyl groups also imparts hydrophilicity to the molecule, enhancing its solubility in polar solvents and facilitating its use in aqueous environments.

Recent studies have highlighted the potential of 9,9-Bis(3-amino-4-hydroxyphenyl)fluorene in advanced materials science. For instance, researchers have incorporated this compound into organic light-emitting diodes (OLEDs), where it serves as an efficient emitter material. Its high quantum yield and thermal stability make it an ideal candidate for next-generation display technologies. Additionally, this compound has been utilized in the development of bio-inspired sensors capable of detecting heavy metal ions and other environmental pollutants with high sensitivity.

The biomedical applications of 9,9-Bis(3-amino-4-hydroxyphenyl)fluorene are equally promising. Its ability to fluoresce under near-infrared light has made it a valuable tool in fluorescence-guided surgery and real-time monitoring of physiological processes. Furthermore, the hydroxyl groups on the molecule can be chemically modified to introduce targeting ligands, enabling its use as a drug delivery vehicle or a contrast agent in magnetic resonance imaging (MRI).

In conclusion, 9,9-Bis(3-amino-4-hydroxyphenyl)fluorene, with its unique structural features and functional groups, represents a multifaceted compound with diverse applications across various scientific domains. As research continues to uncover new potential uses for this compound, it is poised to play an increasingly important role in advancing modern technologies and therapeutic interventions.